![molecular formula C11H17ClN2O2 B6201292 5-[(1S)-1-aminoethyl]-2-methoxy-N-methylbenzamide hydrochloride CAS No. 2694057-00-4](/img/no-structure.png)
5-[(1S)-1-aminoethyl]-2-methoxy-N-methylbenzamide hydrochloride
Overview
Description
5-[(1S)-1-aminoethyl]-2-methoxy-N-methylbenzamide hydrochloride (5-AEMMB-HCl) is a synthetic compound with a wide range of applications in research and laboratory experiments. It is a derivative of benzamide and has been used in medicinal chemistry, organometallic chemistry, and as a reagent in organic synthesis. 5-AEMMB-HCl has been studied extensively for its biochemical and physiological effects, as well as its potential applications in drug development and medical research.
Mechanism of Action
The exact mechanism of action of 5-[(1S)-1-aminoethyl]-2-methoxy-N-methylbenzamide hydrochloride is not fully understood. However, it is believed to interact with proteins and other molecules in the body. It has been shown to bind to certain proteins, such as tubulin and actin, and to inhibit their activity. In addition, it has been shown to interact with enzymes involved in the metabolism of drugs and to inhibit their activity.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, to inhibit the proliferation of certain bacteria, and to have anti-inflammatory effects. In addition, it has been shown to have a protective effect against oxidative damage, to increase the production of certain enzymes, and to have an effect on the immune system.
Advantages and Limitations for Lab Experiments
5-[(1S)-1-aminoethyl]-2-methoxy-N-methylbenzamide hydrochloride has several advantages and limitations for use in laboratory experiments. One of the main advantages of using this compound is that it is easy to synthesize and purify, making it a useful reagent for organic synthesis. In addition, it is relatively stable and can be stored for extended periods of time. However, it is also important to note that this compound is a relatively new compound and its effects on the body are not yet fully understood. As such, caution should be taken when using it in experiments.
Future Directions
There are a number of potential future directions for 5-[(1S)-1-aminoethyl]-2-methoxy-N-methylbenzamide hydrochloride. One potential direction is to further study its effects on the body and its potential applications in drug development and medical research. In addition, this compound could be used to develop new compounds for use in medicinal chemistry and organometallic chemistry. Finally, this compound could be used to develop new drug delivery systems and to study its potential effects on the immune system.
Synthesis Methods
5-[(1S)-1-aminoethyl]-2-methoxy-N-methylbenzamide hydrochloride is synthesized using a two-step process. First, the compound is synthesized by combining 1-aminoethyl-2-methoxy-N-methylbenzamide with hydrochloric acid. This reaction yields this compound in a nearly quantitative yield. The second step involves purifying the compound to remove impurities and improve its purity. This is done by recrystallizing the compound from methanol or ethanol and collecting the resulting crystals.
Scientific Research Applications
5-[(1S)-1-aminoethyl]-2-methoxy-N-methylbenzamide hydrochloride has been widely used in medicinal chemistry, organometallic chemistry, and as a reagent in organic synthesis. It has been used to synthesize a variety of compounds, including those used in drug development and cancer research. In addition, this compound has been used in the synthesis of complex molecules, such as peptides and proteins, and has been studied for its potential applications in drug delivery systems.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-[(1S)-1-aminoethyl]-2-methoxy-N-methylbenzamide hydrochloride involves the reaction of 2-methoxy-N-methylbenzamide with (S)-1-aminoethanol in the presence of a suitable reagent to form the desired product. The product is then isolated and purified to obtain the final compound in the form of hydrochloride salt.", "Starting Materials": [ "2-methoxy-N-methylbenzamide", "(S)-1-aminoethanol", "Hydrochloric acid", "Sodium hydroxide", "Organic solvents (e.g. methanol, dichloromethane)" ], "Reaction": [ "Step 1: Dissolve 2-methoxy-N-methylbenzamide in an organic solvent (e.g. methanol) and add (S)-1-aminoethanol to the solution.", "Step 2: Add a suitable reagent (e.g. hydrochloric acid) to the reaction mixture to initiate the reaction.", "Step 3: Heat the reaction mixture under reflux for a suitable period of time (e.g. 4-6 hours) to complete the reaction.", "Step 4: Allow the reaction mixture to cool and adjust the pH to basic using sodium hydroxide solution.", "Step 5: Extract the product using an organic solvent (e.g. dichloromethane) and dry the organic layer over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 7: Purify the crude product using column chromatography or recrystallization to obtain the final product in the form of hydrochloride salt." ] } | |
| 2694057-00-4 | |
Molecular Formula |
C11H17ClN2O2 |
Molecular Weight |
244.7 |
Purity |
95 |
Origin of Product |
United States |
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